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Compound of Interest

Compound Name: Butopyronoxyl

Cat. No.: B165914 Get Quote

An In-Depth Technical Guide to the Chemical and Physical Properties of Butopyronoxyl

Introduction
Butopyronoxyl, also known by its trade name Indalone, is a chemical compound recognized

for its efficacy as an insect repellent.[1][2] This technical guide provides a comprehensive

overview of its chemical and physical properties, tailored for researchers, scientists, and

professionals in drug development. The information presented is collated from various scientific

databases and literature, offering a detailed resource for understanding this compound.

Chemical Identification
A clear identification of a chemical compound is fundamental for research and development.

The following table summarizes the key identifiers for Butopyronoxyl.
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Identifier Value

CAS Number 532-34-3[1][2][3]

IUPAC Name
Butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-

6-carboxylate

Synonyms
Indalone, Butyl mesityl oxide oxalate,

Dihydropyrone

Molecular Formula C₁₂H₁₈O₄

Molecular Weight 226.27 g/mol

InChI
InChI=1S/C12H18O4/c1-4-5-6-15-11(14)10-7-

9(13)8-12(2,3)16-10/h7H,4-6,8H2,1-3H3

InChIKey OKIJSNGRQAOIGZ-UHFFFAOYSA-N

SMILES CCCCOC(=O)C1=CC(=O)CC(O1)(C)C

Physical and Chemical Properties
The physical and chemical properties of Butopyronoxyl are crucial for its application and

formulation. The data below has been compiled from various sources to provide a

comprehensive profile.
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Property Value

Appearance
Yellow to pale reddish-brown liquid; Slightly

orange, yellow or green clear liquid

Odor Aromatic

Melting Point <25 °C

Boiling Point 256-270 °C at 760 Torr; 112-114 °C

Density
1.054 g/mL at 25 °C; 1.06 g/mL; 1.052-1.060

g/cm³ at 25 °C

Refractive Index n20/D 1.477; nD25 1.4745-1.4755

Vapor Pressure 0.00619 mmHg at 25 °C; 3.00e-04 mmHg

Flash Point >230 °F (>110 °C)

Purity ≥ 95% (HPLC)

Solubility
Solvent Solubility

Water Practically insoluble

Alcohol Miscible

Chloroform Miscible

Ether Miscible

Glacial Acetic Acid Miscible

Benzene Soluble

Glycerol Practically insoluble

Ethylene Glycol Slightly soluble

Refined Petroleum Oils Slightly soluble

DMSO 100 mg/mL (ultrasonic)
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Stability and Reactivity
Butopyronoxyl is reasonably stable in air but is slowly affected by light. It is a combustible

liquid when exposed to heat or flame. When heated to decomposition, it emits acrid fumes.

Experimental Protocols
Synthesis of Butopyronoxyl
A common method for the preparation of Butopyronoxyl involves the condensation of mesityl

oxide with dibutyl oxalate in the presence of a base such as sodium ethoxide or sodium

butoxide.

A detailed synthesis procedure is described as follows: To a flame-dried flask under a nitrogen

atmosphere, freshly distilled Rawal's diene (1 mmol) and chloroform (2 mL) are added.

Benzaldehyde (1.5 mmol) is then added dropwise. The reaction mixture is stirred at room

temperature for 2 hours and then diluted with dichloromethane. The solution is cooled to -78 °C

and treated with acetyl chloride (2 mmol). After stirring for approximately 30 minutes, saturated

sodium carbonate is added. The organic layer is separated, and the aqueous phase is

extracted twice with dichloromethane. The combined organic phases are dried with magnesium

sulfate, filtered, and concentrated to yield a yellow oil, which is then purified by flash

chromatography to afford the desired dihydropyrone.

Determination of Physical Properties: General
Methodologies
While specific experimental protocols for determining the physical properties of Butopyronoxyl
are not detailed in the provided search results, standard laboratory procedures are typically

employed.

Melting Point: The melting point of a substance that is liquid at room temperature is

determined by cooling the substance until it solidifies and then gently heating it while

monitoring the temperature at which it melts. For compounds with melting points below room

temperature, a cryostat may be used.

Boiling Point: The boiling point is typically determined by distillation at atmospheric pressure

(760 Torr). The temperature at which the liquid and vapor phases are in equilibrium is
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recorded as the boiling point.

Density: The density is measured using a pycnometer or a digital density meter at a specified

temperature, typically 25 °C.

Refractive Index: The refractive index is measured using a refractometer at a specified

temperature (e.g., 20 °C or 25 °C) and wavelength (typically the sodium D-line, 589 nm).

Solubility: A known amount of Butopyronoxyl is added to a known volume of the solvent at

a specific temperature. The mixture is agitated until equilibrium is reached, and the

concentration of the dissolved solute is determined, often by spectroscopic or

chromatographic methods.
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Click to download full resolution via product page

Caption: A logical workflow diagram illustrating the process of physicochemical analysis for

Butopyronoxyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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